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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diisopropyl
Xanthogen Disulfide (DIXDS) as a modifier for neoprene (polychloroprene) rubber. This

document includes summaries of its effects on rubber properties, detailed experimental

protocols for its application, and diagrams illustrating the underlying chemical processes.

Introduction
Diisopropyl Xanthogen Disulfide (DIXDS) is an organic sulfur-containing compound that

serves as a highly effective modifier for neoprene rubber.[1] It can be utilized in two primary

ways: as a chain transfer agent during the emulsion polymerization of chloroprene to produce

xanthogen-modified neoprene, and as a vulcanization accelerator in the curing of neoprene

compounds.[1][2] The use of DIXDS and related xanthogen polysulfides can lead to neoprene

vulcanizates with improved dynamic properties, such as a lower loss factor (tanδ), which is

beneficial for applications subjected to dynamic stress.[2] Furthermore, xanthogen-based

accelerators are considered "fugitive," meaning they decompose into volatile, non-allergenic

byproducts during vulcanization, which can be advantageous in the production of consumer

and medical goods.[3]
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The incorporation of diisopropyl xanthogen disulfide or polysulfides during the

polymerization of chloroprene results in a "xanthogen-modified" neoprene. This modification

has been shown to significantly enhance the dynamic characteristics of the resulting rubber.[2]

Quantitative Data Summary
The following table summarizes the effects of using diisopropyl xanthogen polysulfide as a

chain transfer agent on the properties of the resulting chloroprene rubber, as described in

patent literature.

Property

Mercaptan-
Modified
Neoprene
(Control)

Xanthogen-
Modified
Neoprene (0.08
parts by
weight DIXPS)

Xanthogen-
Modified
Neoprene (0.10
parts by
weight DIXPS)

Xanthogen-
Modified
Neoprene (0.15
parts by
weight DIXPS)

Mooney

Viscosity (ML

1+4 @ 100°C)

45 46 45 48

Loss Factor

(tanδ)

Higher (less

favorable)

Lower (superior

dynamic

characteristics)

Lower (superior

dynamic

characteristics)

Lower (superior

dynamic

characteristics)

Note: DIXPS refers to diisopropyl xanthogen polysulfide. Data is compiled from patent

examples which demonstrate a consistent improvement in dynamic properties (lower tanδ) with

xanthogen modification.[2]

Experimental Protocols
Protocol for Synthesis of Xanthogen-Modified
Chloroprene Rubber
This protocol describes the emulsion polymerization of chloroprene using diisopropyl

xanthogen polysulfide as a chain transfer agent to regulate molecular weight and introduce

xanthogen end-groups.[2]

Materials:
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Chloroprene monomer

2,3-dichloro-1,3-butadiene (optional comonomer)

Diisopropyl xanthogen polysulfide (as chain transfer agent)

Potassium salt of rosin acid (emulsifier)

Sodium salt of a condensate of naphthalene sulfonic acid and formaldehyde (emulsifier)

Sodium hydroxide

Potassium persulfate (initiator)

Deionized water

Polymerization reactor equipped with stirring and temperature control

Procedure:

Emulsifier Solution Preparation: In the polymerization reactor, prepare an emulsified

aqueous solution by mixing 50 g of potassium salt of rosin acid, 10 g of sodium salt of a

condensate of naphthalene sulfonic acid and formaldehyde, 3 g of sodium hydroxide, and

1000 g of water.

Monomer and Chain Transfer Agent Addition: To the emulsifier solution, add 1000 g of

chloroprene monomer (or a mixture such as 900 g chloroprene and 100 g 2,3-dichloro-1,3-

butadiene) and the desired amount of diisopropyl xanthogen polysulfide (e.g., 4-8 g,

corresponding to 0.4-0.8 parts by weight per 100 parts by weight of the monomer mixture).[2]

Emulsification: Stir the mixture to create a stable emulsion.

Initiation of Polymerization: Initiate the polymerization by adding a solution of potassium

persulfate in water. The polymerization temperature can be controlled, for example, at 25°C.

[2]

Polymerization: Allow the polymerization to proceed until the desired monomer conversion is

reached.
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Termination: Terminate the polymerization by adding a suitable stopping agent.

Post-Polymerization Treatment: The resulting latex of xanthogen-modified chloroprene

rubber can then be coagulated, washed, and dried to isolate the solid rubber.

Protocol for Vulcanization of Xanthogen-Modified
Neoprene
This protocol outlines a typical compounding and vulcanization procedure for xanthogen-

modified neoprene rubber.

Materials:

Xanthogen-modified neoprene rubber: 100 parts per hundred rubber (phr)

High-activity magnesium oxide: 4 phr

Zinc oxide: 5 phr

Stearic acid: 0.5 phr

Carbon black (e.g., N550): 40 phr

Diisopropyl xanthogen disulfide (as accelerator, optional): 0.5-2.0 phr

Sulfur (optional, for specific properties): 0.5-1.0 phr

Two-roll mill

Curing press

Procedure:

Mastication: Soften the xanthogen-modified neoprene rubber on a two-roll mill.

Incorporation of Ingredients: Add the compounding ingredients in the following order,

ensuring complete dispersion after each addition:
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Stearic acid

Magnesium oxide and Zinc oxide

Carbon black

Diisopropyl xanthogen disulfide and sulfur (if used)

Mixing: Continue to mix the compound on the mill until it is homogenous.

Sheeting Out: Sheet the final compound from the mill at a desired thickness.

Vulcanization: Cure the compounded rubber in a press at a specified temperature and time

(e.g., 160°C for 20 minutes). The optimal cure time and temperature should be determined

using a rheometer.

Post-Curing and Testing: After curing, allow the samples to cool to room temperature before

conducting physical and mechanical property testing according to relevant ASTM standards.

Diagrams and Mechanisms
Experimental Workflow for Xanthogen-Modified
Neoprene Production
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Caption: Workflow for producing xanthogen-modified neoprene rubber.
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Proposed Mechanism of DIXDS in Neoprene
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Caption: Proposed vulcanization mechanism of neoprene with DIXDS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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